molecular formula C12H18ClNO B6220489 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride CAS No. 2758004-82-7

6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Cat. No. B6220489
CAS RN: 2758004-82-7
M. Wt: 227.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (6-MDIH) is a synthetic compound derived from the alkaloid isoquinoline, which is found in plants. It is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A), and has been studied for its potential therapeutic applications. 6-MDIH has been used in a variety of scientific research applications, including studies of its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been studied for its potential therapeutic applications. It has been used in research to study its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. It has also been studied as a potential treatment for depression, anxiety, and other psychiatric disorders.

Mechanism of Action

6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a potent inhibitor of MAO-A, an enzyme that is involved in the breakdown of neurotransmitters, including serotonin and dopamine. By inhibiting MAO-A, 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride increases the levels of these neurotransmitters, which can have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to have antidepressant and anxiolytic effects in animal studies. It has also been shown to reduce inflammation and oxidative stress, and to improve cognitive performance.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in laboratory experiments is that it is a relatively safe compound, with few side effects. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, it is not as potent as other MAO-A inhibitors, and it has a short half-life, which can limit its effectiveness in laboratory experiments.

Future Directions

Future research on 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride should focus on its potential therapeutic applications, as well as its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. Additionally, further research should be done to explore the potential of 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride as a treatment for psychiatric disorders, such as depression and anxiety. Finally, research should be done to identify new synthesis methods for 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, as well as to identify new therapeutic applications for the compound.

Synthesis Methods

6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is synthesized from isoquinoline, which is an alkaloid found in plants. The synthesis of 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves several steps, including the reaction of isoquinoline with sodium hydroxide to form a sodium isoquinoline salt, followed by the reaction of the salt with ethyl bromide to form a quaternary ammonium salt. The quaternary ammonium salt is then reacted with hydrochloric acid to form 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the condensation of 2-methoxyphenethylamine with acetone followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "2-methoxyphenethylamine", "Acetone", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 2-methoxyphenethylamine is reacted with acetone in the presence of hydrochloric acid to form 2-methoxy-N-(2-propan-2-ylidene)ethanamine.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: The resulting amine is cyclized by heating with hydrochloric acid to form 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride." ] }

CAS RN

2758004-82-7

Molecular Formula

C12H18ClNO

Molecular Weight

227.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.